Cas no 898762-47-5 (3-(3-Chlorophenyl)-2'-thiomethylpropiophenone)

• Product Name: 3-(3-Chlorophenyl)-2'-thiomethylpropiophenone
• CAS No: 898762-47-5
• MF: C₁₆H₁₅ClOS
• MW: 290.807702302933
• CID: 1945282
• PubChem ID: 24726029
• Update Time: 2025-04-21

3-(3-Chlorophenyl)-2'-thiomethylpropiophenone Chemical and Physical Properties

Names and Identifiers

• 3-(3-CHLOROPHENYL)-2'-THIOMETHYLPROPIOPHENONE
• 3-(3-chlorophenyl)-1-(2-methylsulfanylphenyl)propan-1-one
• LogP
• AKOS016021868
• MFCD03843413
• 898762-47-5
• 3-(3-Chlorophenyl)-1-[2-(methylsulfanyl)phenyl]propan-1-one
• DTXSID40644422
• 3-(3-Chlorophenyl)-2'-thiomethylpropiophenone

• MDL： MFCD03843413
• Inchi： 1S/C16H15ClOS/c1-19-16-8-3-2-7-14(16)15(18)10-9-12-5-4-6-13(17)11-12/h2-8,11H,9-10H2,1H3
• InChI Key： NNLFVOAZZFNQJO-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CCC(C1C=CC=CC=1SC)=O

Computed Properties

• Exact Mass: 290.05300
• Monoisotopic Mass: 290.0532140Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 42.37000
• LogP: 4.87740